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Compound of Interest

Compound Name: 3-Phenanthrol

Cat. No.: B023604

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and toxicological
profile of 3-Phenanthrol (CAS No. 605-87-8), a metabolite of Phenanthrene.[1][2] The
information is compiled from available Material Safety Data Sheets (MSDS) and relevant
scientific literature to ensure safe laboratory practices.

Chemical Identification and Physical Properties

3-Phenanthrol, also known as 3-hydroxyphenanthrene, is a polycyclic aromatic hydrocarbon
(PAH) derivative.[1] Its fundamental properties are summarized below.

Property Value Source
CAS Number 605-87-8 [LI[3104]1516117]
Molecular Formula C14H100 (11314151171
Molecular Weight 194.23 g/mol [L131141511 7]
Appearance Off-white Fo beige or light- 5]

brown solid
Purity >95-97% (typical) [11[5]
Storage Temperature +4°C [1][6]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b023604?utm_src=pdf-interest
https://www.benchchem.com/product/b023604?utm_src=pdf-body
https://www.lgcstandards.com/VN/en/p/TRC-P295010
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2263955.htm
https://www.benchchem.com/product/b023604?utm_src=pdf-body
https://www.lgcstandards.com/VN/en/p/TRC-P295010
https://www.lgcstandards.com/VN/en/p/TRC-P295010
https://www.capotchem.cn/doc/msds_605-87-8.do
https://pubchem.ncbi.nlm.nih.gov/compound/3-Phenanthrol
https://cymitquimica.com/products/7W-GK9047/3-phenanthrol/
https://datasheets.scbt.com/sds/aghs/en/sc-209674.pdf
https://www.scbt.com/p/3-phenanthrol-605-87-8
https://www.lgcstandards.com/VN/en/p/TRC-P295010
https://www.capotchem.cn/doc/msds_605-87-8.do
https://pubchem.ncbi.nlm.nih.gov/compound/3-Phenanthrol
https://cymitquimica.com/products/7W-GK9047/3-phenanthrol/
https://www.scbt.com/p/3-phenanthrol-605-87-8
https://www.lgcstandards.com/VN/en/p/TRC-P295010
https://www.capotchem.cn/doc/msds_605-87-8.do
https://pubchem.ncbi.nlm.nih.gov/compound/3-Phenanthrol
https://cymitquimica.com/products/7W-GK9047/3-phenanthrol/
https://www.scbt.com/p/3-phenanthrol-605-87-8
https://cymitquimica.com/products/7W-GK9047/3-phenanthrol/
https://www.lgcstandards.com/VN/en/p/TRC-P295010
https://cymitquimica.com/products/7W-GK9047/3-phenanthrol/
https://www.lgcstandards.com/VN/en/p/TRC-P295010
https://datasheets.scbt.com/sds/aghs/en/sc-209674.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hazard Identification and Classification

According to available safety data sheets, 3-Phenanthrol is considered hazardous. The
primary hazards are related to irritation and potential, though unquantified, toxicity.

» GHS Classification:

o Serious Eye Irritation[6]

o Specific target organ toxicity — single exposure (Respiratory system)[3][6]
e Hazard Statements:

o Causes serious eye irritation.[6]

o May cause respiratory irritation.[3][6]

e Precautionary Statements:

[¢]

Avoid breathing dust/fume/gas/mist/vapors/spray.[6]

[¢]

Use only outdoors or in a well-ventilated area.[6]

o

Wear protective gloves, protective clothing, and eye/face protection.[6][8]

o

Wash skin thoroughly after handling.[8]

Toxicological Information

A significant knowledge gap exists regarding the specific toxicological properties of 3-
Phenanthrol, as extensive studies have not been thoroughly conducted.[3]
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Toxicological Endpoint Data Source

o No data available (Unknown
Acute Oral Toxicity o [6]
acute toxicity)

Acute Dermal Toxicity No data available [6]

Acute Inhalation Toxicity No data available [6]

Not identified as a probable,
Carcinogenicity (IARC) possible, or confirmed human [3]
carcinogen by IARC.

Reproductive Toxicity No data available [3]

One study on the developmental toxicity of various phenanthrenes in zebrafish found that 3-
hydroxyphenanthrene was more potent in causing morphological effects than several other
polar phenanthrenes, though less potent than phenanthrenequinones.[9]

Safe Handling and Personal Protective Equipment (PPE)

Strict adherence to safety protocols is mandatory when handling 3-Phenanthrol.

e Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood. Eyewash stations should be readily accessible.[8]

» Personal Protective Equipment:
o Eye/Face Protection: Wear safety glasses with side-shields or goggles.[6][8]

o Skin Protection: Wear chemical-resistant gloves (inspect before use) and a lab coat or
protective suit.[3][6][8]

o Respiratory Protection: For nuisance exposures, a P95 (US) or P1 (EU) particle respirator
is recommended. For higher-level protection, use appropriate NIOSH/MSHA-approved
respirators.[3][6]

» General Hygiene: Handle in accordance with good industrial hygiene and safety practices.
Wash hands thoroughly after handling and before eating or drinking.[6][8]
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Storage and Disposal

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[6]
Recommended storage is at 4°C in a sealed container.[1][3][6]

» Disposal: Dispose of contents and containers to an approved waste disposal plant in
accordance with local, state, and federal regulations.[6]

Emergency Procedures
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Situation Protocol Source

Rinse cautiously with water for
at least 15 minutes. Remove

Eye Contact contact lenses if present and [31[6]
easy to do. Continue rinsing

and consult a physician.

Wash off with soap and plenty
Skin Contact of water. Consult a physician if  [3][6]

irritation occurs.

Move person into fresh air. If
) not breathing, give artificial
Inhalation o [3]1[6]
respiration. Consult a

physician.

Do NOT induce vomiting.

Never give anything by mouth
Ingestion to an unconscious person. [31[6]

Rinse mouth with water and

consult a physician.

Use water spray, alcohol-
resistant foam, dry chemical,

Fire or carbon dioxide. Wear self- [3]
contained breathing apparatus

if necessary.

Use personal protective
equipment. Avoid dust
) formation. Sweep up and
Spill . : [3][6]
shovel into a suitable, closed
container for disposal. Do not

let product enter drains.

Visualized Workflows and Pathways
Experimental Protocols and Methodologies
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Specific, detailed experimental protocols for determining the toxicological values (e.g., LD50) of
3-Phenanthrol are not available in the cited public literature. The statement "the chemical,
physical, and toxicological properties have not been thoroughly investigated" is noted in its
safety documentation.[3] Therefore, a generalized workflow for chemical safety assessment is
provided below as a logical guide for researchers.

General Workflow for Chemical Safety Assessment

Click to download full resolution via product page

Caption: A generalized workflow for assessing the safety of a laboratory chemical.

Emergency Protocol: Chemical Spill Response

The following diagram outlines the logical steps to be taken in the event of a 3-Phenanthrol
spill, based on MSDS recommendations.[3][6]
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Workflow for Handling a 3-Phenanthrol Spill
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Caption: A stepwise procedure for safely managing a solid chemical spill.

Potential Biological Pathway: Aryl Hydrocarbon
Receptor (AHR) Signaling

As a PAH metabolite, 3-Phenanthrol's biological activity may involve the Aryl Hydrocarbon
Receptor (AHR) signaling pathway, a common mechanism for the toxic effects of such
compounds. While direct evidence for 3-Phenanthrol is limited, the toxicity of related PAHs in

fish has been shown to be Ahr-dependent.[9] The diagram below illustrates a simplified AHR

pathway.
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Caption: A simplified diagram of the AHR signaling cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. 3-Phenanthrol | CAS 605-87-8 | LGC Standards [lgcstandards.com]
¢ 2. 3-Phenanthrol | 605-87-8 [chemicalbook.com]

» 3. capotchem.cn [capotchem.cn]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b023604?utm_src=pdf-body-img
https://www.benchchem.com/product/b023604?utm_src=pdf-custom-synthesis
https://www.lgcstandards.com/VN/en/p/TRC-P295010
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2263955.htm
https://www.capotchem.cn/doc/msds_605-87-8.do
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

. 3-Phenanthrol | C14H100 | CID 95724 - PubChem [pubchem.ncbi.nlm.nih.gov]
. 3-Phenanthrol | CymitQuimica [cymitquimica.com]

. datasheets.scbt.com [datasheets.scbt.com]

. scbt.com [scbt.com]

. Images-na.ssl-images-amazon.com [images-na.ssl-images-amazon.com]

°
© (0] ~ [o2] ol H

. Developmental toxicity of alkylated PAHs and substituted phenanthrenes: Structural
nuances drive diverse toxicity and AHR activation - PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [An In-depth Technical Guide on the Safety and
Handling of 3-Phenanthrol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b023604+#safety-and-handling-of-3-phenanthrol-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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